Cas no 2229318-39-0 (1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229318-39-0
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 6386317
• PubChem ID: 165613646
• Update Time: 2025-11-04

1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1756153
• 2229318-39-0

• Inchi： 1S/C10H7NO3S/c11-4-6-1-8(15-5-6)10(9(13)14)2-7(12)3-10/h1,5H,2-3H2,(H,13,14)
• InChI Key： RQKLTJCFFZKQHE-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 221.01466426g/mol
• Monoisotopic Mass: 221.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Additional information on 1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229318-39-0)

1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229318-39-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyanothiophene moiety with a 3-oxocyclobutane carboxylic acid scaffold, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The compound's molecular structure is characterized by the presence of a thiophene ring substituted with a cyano group at the 4-position, which enhances its electronic properties and reactivity. The 3-oxocyclobutane ring, fused with a carboxylic acid group, introduces conformational rigidity, a feature highly valued in medicinal chemistry for improving binding affinity and selectivity. This combination of functional groups makes 1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid a promising candidate for further derivatization and optimization.

In recent years, the demand for high-value chemical intermediates like CAS No. 2229318-39-0 has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly catalytic processes to produce such compounds with minimal environmental impact. This aligns with the growing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry, where reducing waste and energy consumption is paramount.

Another area of interest is the compound's potential role in precision medicine. With the rise of AI-driven drug discovery, computational tools are being used to predict the biological activity of 1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid and its derivatives. Machine learning models can analyze its structure-activity relationships (SAR), accelerating the identification of novel therapeutic agents. This approach is particularly relevant for addressing unmet medical needs in oncology and neurodegenerative diseases.

From a commercial perspective, CAS No. 2229318-39-0 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their portfolios to cater to the needs of academic and industrial researchers. Its patent landscape is also being closely monitored, as intellectual property rights play a critical role in the development of proprietary drugs and agrochemicals.

In summary, 1-(4-cyanothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid represents a compelling case study in modern chemical research. Its multifaceted applications, combined with the industry's shift toward sustainable and data-driven innovation, position it as a compound of significant scientific and commercial value. As research progresses, it is expected to play a pivotal role in the next generation of therapeutic and agrochemical solutions.